3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide

• IUPAC Name: 3-[1-[(3,5-difluorophenyl)methyl]piperidin-3-yl]-N-(3,5-dimethoxyphenyl)propanamide
• InChI: InChI=1S/C23H28F2N2O3/c1-29-21-11-20(12-22(13-21)30-2)26-23(28)6-5-16-4-3-7-27(14-16)15-17-8-18(24)10-19(25)9-17/h8-13,16H,3-7,14-15H2,1-2H3,(H,26,28)
• InChI Key: GFHCNDRVOIKEPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CCC2CCCN(C2)CC3=CC(=CC(=C3)F)F)OC
• Molecular Formula: C23H28F2N2O3
• Molecular Weight: 418.5 g/mol

Description

3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide, also known as DFP-10825, is a novel compound that has attracted significant attention due to its potential applications in the field of scientific research.

Mechanism of Action

3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide exerts its effects by binding to the sigma-2 receptor, which is a transmembrane protein that is widely distributed in the central nervous system and peripheral tissues. The sigma-2 receptor has been implicated in various cellular processes, including apoptosis, cell proliferation, and calcium signaling. 3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide has been shown to inhibit the activity of the sigma-2 receptor, leading to a reduction in cellular stress and neuroinflammation.
Biochemical and Physiological Effects:
3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide has been shown to have several biochemical and physiological effects, including the ability to reduce oxidative stress, inflammation, and neuronal damage. It has also been found to modulate the levels of various neurotransmitters, including dopamine, serotonin, and glutamate. 3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide has several advantages for lab experiments, including its high selectivity and potency, as well as its ability to cross the blood-brain barrier. However, it also has some limitations, including its relatively short half-life and the need for further studies to determine its long-term safety and efficacy.

Future Directions

There are several future directions for research on 3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide, including the development of more potent and selective sigma-2 receptor antagonists, the investigation of its potential therapeutic applications in other diseases, such as cancer and inflammation, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosage and administration route for 3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide, as well as its long-term safety and efficacy in humans.
Conclusion:
In conclusion, 3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide is a novel compound that has shown promise as a potential therapeutic agent in the field of scientific research. Its ability to selectively inhibit the sigma-2 receptor and modulate various neurotransmitters makes it a promising candidate for the treatment of neurodegenerative diseases. However, further studies are needed to determine its safety and efficacy in humans, as well as its potential applications in other diseases.

Synthesis Methods

3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide can be synthesized using a multi-step process that involves the reaction of 3,5-difluorobenzylamine with 3,5-dimethoxybenzoyl chloride to form an intermediate product. The intermediate product is then reacted with piperidine and 3,5-dimethoxyphenylacetic acid to produce 3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide. The synthesis method for 3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide has been optimized to ensure high yields and purity.

Scientific Research Applications

3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide has been shown to have potential applications in the field of scientific research, particularly in the area of neuroscience. It has been found to act as a selective antagonist of the sigma-2 receptor, which is involved in various physiological and pathological processes, including neurodegeneration, cancer, and inflammation. 3-[1-(3,5-difluorobenzyl)-3-piperidinyl]-N-(3,5-dimethoxyphenyl)propanamide has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.